Cas no 1261933-24-7 (3-Bromo-5-(3-fluoro-2-methylphenyl)phenol)

• Product Name: 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol
• CAS No: 1261933-24-7
• MF: C₁₃H₁₀BrFO
• MW: 281.120306491852
• MDL: MFCD18316052
• CID: 2764408
• PubChem ID: 53221775
• Update Time: 2025-06-22

3-Bromo-5-(3-fluoro-2-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol, 95%
• DTXSID50686378
• 1261933-24-7
• MFCD18316052
• 3-BROMO-5-(3-FLUORO-2-METHYLPHENYL)PHENOL
• 5-Bromo-3'-fluoro-2'-methyl[1,1'-biphenyl]-3-ol
• 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol

• MDL： MFCD18316052
• Inchi： 1S/C13H10BrFO/c1-8-12(3-2-4-13(8)15)9-5-10(14)7-11(16)6-9/h2-7,16H,1H3
• InChI Key： SXXDCQZKNAHQJN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=C(C=1C)F)O

Computed Properties

• Exact Mass: 279.98991Da
• Monoisotopic Mass: 279.98991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol

3-Bromo-5-(3-fluoro-2-methylphenyl)phenol: A Comprehensive Overview

3-Bromo-5-(3-fluoro-2-methylphenyl)phenol, also known by its CAS number 1261933-24-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a phenol group, a bromine atom, and a fluorinated aromatic ring. The combination of these functional groups makes it a versatile molecule with diverse reactivity and properties.

The synthesis of 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in synthetic chemistry have enabled more efficient methods for its preparation, leveraging catalytic systems and green chemistry principles to minimize environmental impact. These improvements not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes.

In terms of physical and chemical properties, 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol exhibits notable stability under standard conditions, though it can undergo various transformations under specific stimuli. For instance, its phenolic group can participate in hydrogen bonding, making it a potential candidate for applications in materials science, such as in the development of advanced polymers or self-healing materials. Additionally, the presence of halogen atoms (bromine and fluorine) introduces unique electronic effects that can influence its reactivity in both acidic and basic environments.

Recent studies have highlighted the potential of 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol in the field of pharmacology. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Early-stage experiments suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a promising lead compound for drug development. Furthermore, its structural flexibility allows for further modification to optimize bioavailability and therapeutic efficacy.

The application of computational chemistry tools has significantly advanced our understanding of 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol. Quantum mechanical calculations have provided insights into its electronic structure, enabling predictions about its reactivity and selectivity in various chemical reactions. These computational studies are complemented by experimental data from spectroscopic analyses, which confirm the compound's structural integrity and functional group interactions.

In conclusion, 3-Bromo-5-(3-fluoro-2-methylphenyl)phenol represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique combination of functional groups, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research and development efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.